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Compound Name: Thymulin (acetate)

Cat. No.: B16345153

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thymulin, also known as Thymic Factor (formerly Facteur Thymique Sérique), is a nonapeptide

hormone produced by the epithelial cells of the thymus gland. Its biological activity is critically

dependent on the presence of zinc, with which it forms an equimolar complex.[1][2][3] This

metallopeptide plays a pivotal role in the immune system, primarily by inducing the

differentiation and maturation of T-lymphocytes and enhancing the functions of various T-cell

subsets and Natural Killer (NK) cells.[4][5] Thymulin's immunomodulatory, anti-inflammatory,

and analgesic properties make it a significant subject of research in immunology,

neuroendocrine immunology, and drug development.[6][7]

These application notes provide a detailed protocol for the proper reconstitution of lyophilized

Thymulin (acetate) powder to ensure its stability and biological activity. Additionally,

comprehensive protocols for in vitro bioassays are included to assess the functional effects of

the reconstituted peptide on T-cell proliferation and cytokine secretion.
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Proper handling and storage of Thymulin are crucial to maintain its integrity and activity.

Storage of Lyophilized Powder
The lyophilized powder should be stored in a desiccated environment, protected from light.

Storage Condition Duration

-20°C to -80°C
Recommended for long-term storage (≥ 4 years)

[5]

Room Temperature Stable for up to 3 weeks[2]

Reconstitution Solvents
The choice of solvent is critical for peptide stability and experimental compatibility.

Recommended Solvents Notes

Sterile, deionized water
Recommended for creating initial stock

solutions.[2][8]

Phosphate-Buffered Saline (PBS, pH 7.2-7.4)
Suitable for direct use in many biological

assays.[5][8]

Bacteriostatic water (containing 0.9% benzyl

alcohol)

Can be used to prevent microbial growth in

multi-use vials.[8]

Dimethyl sulfoxide (DMSO)
Generally not recommended as Thymulin has

poor solubility in DMSO.[5][9]

Protocol for Reconstitution
This protocol outlines the steps for reconstituting lyophilized Thymulin to prepare a stock

solution. Adherence to aseptic techniques is critical to prevent contamination.

Materials
Vial of lyophilized Thymulin (acetate) powder
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Recommended sterile solvent (e.g., sterile water or PBS)

Sterile, properly calibrated pipettes and tips

Vortex mixer and microcentrifuge

Reconstitution Workflow
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Caption: Workflow for reconstituting lyophilized Thymulin powder.
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Step-by-Step Procedure
Equilibration: Before opening, allow the vial of lyophilized Thymulin and the chosen solvent

to equilibrate to room temperature for at least 15-30 minutes. This prevents water

condensation on the cold powder.[10]

Centrifugation: Briefly centrifuge the vial at a low speed (e.g., ~1,000 x g for 1-2 minutes) to

ensure that all the lyophilized powder is collected at the bottom of the vial.[11][12]

Solvent Addition: Using a sterile pipette, slowly add the calculated volume of the

recommended solvent down the side of the vial. To create a stock solution of 1 mg/mL, add 1

mL of solvent to a 1 mg vial. It is recommended to reconstitute to a concentration of at least

100 µg/mL.[2]

Dissolution: Gently swirl the vial or roll it between the palms to dissolve the contents.[8] Avoid

vigorous shaking or vortexing, as this can cause foaming and denaturation of the peptide.

[10][12] Allow the vial to sit at room temperature for a few minutes to ensure complete

dissolution. The final solution should be clear and colorless.

Aliquotting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes.[8][13]

Storage and Stability of Reconstituted Thymulin
Proper storage of the reconstituted solution is essential for maintaining its biological activity.

Storage Condition Duration Notes

4°C 2-7 days[2][8] Suitable for short-term storage.

-20°C Up to 1 month

Recommended for long-term

storage. Avoid freeze-thaw

cycles.[8]

Note: For long-term storage, the addition of a carrier protein (e.g., 0.1% Bovine Serum Albumin

or Human Serum Albumin) can improve stability.[2] However, the compatibility of carrier
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proteins should be verified for the specific experimental application.

Thymulin Signaling Pathway
Thymulin's biological activity is mediated through its interaction with specific receptors on T-

lymphocytes, a process that is strictly dependent on zinc. The binding of the zinc-Thymulin

complex to its receptor initiates a signaling cascade that influences T-cell differentiation and

function, including the modulation of cytokine production through pathways like NF-κB and p38

MAPK.[14][15][16]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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